2-{[1-(4,6-dimethyl-2-pyrimidinyl)-3,5-dimethyl-1H-pyrazol-4-yl]oxy}phenol

• IUPAC Name: 2-[1-(4,6-dimethylpyrimidin-2-yl)-3,5-dimethylpyrazol-4-yl]oxyphenol
• InChI: InChI=1S/C17H18N4O2/c1-10-9-11(2)19-17(18-10)21-13(4)16(12(3)20-21)23-15-8-6-5-7-14(15)22/h5-9,22H,1-4H3
• InChI Key: WBFGENFDQSKNHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2C(=C(C(=N2)C)OC3=CC=CC=C3O)C)C
• Molecular Formula: C17H18N4O2
• Molecular Weight: 310.35 g/mol

Description

Synthesis Analysis The synthesis of related compounds involves fusion and reaction processes under various conditions. For example, 2-(4,6-dimethylpyrimidin-2-yl)-5-methyl-2Н-pyrazol-3-ol when fused with phenols leads to the formation of complexes stabilized by intermolecular hydrogen bonds, showing stability at high temperatures. This indicates a method for synthesizing similar structured compounds (Erkin et al., 2017). Another approach involves the intramolecular cyclization of N-substituted precursors in ethanol in the presence of catalysts, leading to derivatives such as 3,6-dimethyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one, indicating a pathway that could be adapted for the synthesis of the target compound (Rahmouni et al., 2014).

Molecular Structure Analysis The molecular structure of related compounds has been characterized by techniques such as single-crystal X-ray diffraction and optimized using density functional theory. For example, the benzene ring system of a structurally related compound was found to be planar and displayed specific dihedral angles with pyrazole rings, contributing to understanding the geometrical configuration of similar molecules (Tang et al., 2014).

Chemical Reactions and Properties The chemical behavior of related molecules involves a variety of reactions including fusion, cyclocondensation, and reactions with phenols leading to complex formation. For instance, the interaction of pyrazoline and pyrimidine derivatives under certain conditions highlights the reactivity patterns that could be anticipated for the target compound, revealing its potential interactions and stability under various chemical conditions (Khan et al., 2014).

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It would likely depend on the context in which it is used, such as the type of biological or chemical system involved.

Future Directions

The future directions for research on this compound could be vast. Given its complex structure, it could be of interest in the development of new pharmaceuticals or materials. Further studies could also explore its synthesis, reactions, and physical and chemical properties.